Cas no 13148-46-4 (1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester)
13148-46-4 structure
Product Name:1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester
CAS No:13148-46-4
MF:C16H17NO4
MW:287.310484647751
CID:221857
PubChem ID:312936
Update Time:2025-04-19
1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester
- diethyl 6-aminoazulene-1,3-dicarboxylate
- 6-Amino-azulen-1.3-dicarbonsaeure-diethylester
- 6-aminoazulene-1,3-dicarboxylic acid diethyl ester
- AC1L7MEI
- NSC225264
- DTXSID70310325
- 13148-46-4
- NSC-225264
-
- Inchi: 1S/C16H17NO4/c1-3-20-15(18)13-9-14(16(19)21-4-2)12-8-6-10(17)5-7-11(12)13/h5-9H,3-4,17H2,1-2H3
- InChI Key: SWWKTHAAJLVXEN-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C(=O)OCC)C2=CC=C(C=CC2=1)N)=O
Computed Properties
- Exact Mass: 287.11581
- Monoisotopic Mass: 287.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 78.6Ų
Experimental Properties
- Density: 1.224
- Boiling Point: 460.2°C at 760 mmHg
- Flash Point: 207.5°C
- Refractive Index: 1.608
- PSA: 78.62
- LogP: 3.30820
1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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